diboron trimanganese(2+) hexaoxide

• CAS No.: 15915-03-4
• Molecular Formula: B2H6Mn3O6-6
• Molecular Weight: 288.480187
• Synonyms: diboron trimanganese(2+) hexaoxide

Description

Diboron trimanganese(2+) hexaoxide (B₂Mn₃O₆²⁺) is a complex inorganic compound characterized by its mixed boron-manganese oxide framework. The compound likely adopts a crystalline lattice where boron and manganese ions occupy distinct coordination sites, stabilized by oxide ligands. Synthesis methods for such complexes often involve high-temperature solid-state reactions or sol-gel processes, akin to those used for related phosphazenes and metal oxides .

Comparison with Similar Compounds

Key Observations :

• Unlike B₂Cl₄, which features a direct B–B bond, B₂Mn₃O₆²⁺ likely involves boron-oxygen-manganese bridging networks, reducing B–B covalency .
• The Mn²⁺ oxidation state in B₂Mn₃O₆²⁺ contrasts with Mn⁴⁺ in MnO₂, suggesting distinct redox behavior and catalytic applications.

Reactivity and Functional Performance

(a) Reaction with Unsaturated Compounds

Diboron reagents like B₂Cl₄ exhibit high reactivity toward alkenes and alkynes, undergoing stereospecific cis-addition (e.g., with but-2-ene) . For B₂Mn₃O₆²⁺, such reactivity is likely attenuated due to its oxide matrix, but computational studies on analogous systems predict moderate electrophilic character at boron centers, enabling selective interactions with electron-rich substrates.

Predictive Modeling and Hazard Assessment

Quantitative structure-activity relationship (QSAR) models and chemical similarity principles suggest that B₂Mn₃O₆²⁺ may share hazards with manganese oxides (e.g., neurotoxicity at high concentrations) and boron compounds (e.g., reproductive toxicity) .